(2Z)-2-[(2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

• IUPAC Name: [(2Z)-2-[(E)-3-(2-methoxyphenyl)prop-2-enylidene]-3-oxo-1-benzofuran-6-yl] methanesulfonate
• InChI: InChI=1S/C19H16O6S/c1-23-16-8-4-3-6-13(16)7-5-9-17-19(20)15-11-10-14(12-18(15)24-17)25-26(2,21)22/h3-12H,1-2H3/b7-5+,17-9-
• InChI Key: DEDAIOJUWHPMGL-GIADAODISA-N
• Canonical SMILES: COC1=CC=CC=C1C=CC=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C
• Molecular Formula: C19H16O6S
• Molecular Weight: 372.4 g/mol

Description

(2Z)-2-[(2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate is a useful research compound. Its molecular formula is C19H16O6S and its molecular weight is 372.39. The purity is usually 95%.
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Scientific Research Applications

Optical and Conductivity Properties

• Spectroscopic, Optical, and Conductivity Properties: Chalcone derivatives, closely related to the compound , show significant variance in their spectroscopic, optical, and conductivity properties based on concentration. These properties can be controlled and utilized in applications ranging from semiconductors to biological fields (Coskun, Coskun, & Gunduz, 2022).

Chemical Degradation and Adsorption

• Chemical Degradation in Soil: Ethofumesate, a compound structurally similar to the one , shows different degradation patterns in dry soil conditions. Understanding these degradation pathways is important for environmental and agricultural applications (McAuliffe & Appleby, 1984).

Dielectric and Thermal Properties

• Dielectric and Thermal Properties: The synthesis of certain benzofuran compounds and their derivatives has led to the investigation of their dielectric and thermal properties, which are crucial in material science and engineering applications (Çelik & Coskun, 2018).

Pharmacological Potential

• Neolignan Derivatives: The isolation and structural elucidation of enantiomeric neolignans from natural sources, which have structures related to the compound , highlight the ongoing exploration of such compounds in pharmacology and biochemistry (Chen et al., 2010).

Synthetic Applications

• Fries Rearrangement: The study of the Fries rearrangement of methoxyphenyl esters, which have structural similarities to the compound , provides insights into the synthesis of complex organic molecules, a key aspect in pharmaceutical and chemical industries (Camps, Coll, Colomina, & Messeguer, 1985).